1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate

• Molecular Formula: C12H21NO5
• Molecular Weight: 259.30 g/mol
• IUPAC Name: 1-O-tert-butyl 2-O-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate
• InChI: InChI=1S/C12H21NO5/c1-12(2,3)18-11(16)13-7-8(14)5-6-9(13)10(15)17-4/h8-9,14H,5-7H2,1-4H3/t8-,9+/m0/s1
• InChI Key: SCKQPFVBRJQINF-DTWKUNHWSA-N
• Isomeric SMILES: CC(C)(C)OC(=O)N1C[C@H](CC[C@@H]1C(=O)OC)O
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(CCC1C(=O)OC)O

Description

1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate (CAS: 869564-36-3) is a chiral piperidine derivative with two ester groups: a tert-butyl carbamate at the N-1 position and a methyl ester at the C-2 position. Its stereochemistry (2R,5S) and hydroxyl group at C-5 make it a critical intermediate in pharmaceutical synthesis, particularly for compounds targeting the central nervous system or enzyme modulation . For example, it was utilized in the synthesis of PF-04449913, a smoothened (SMO) inhibitor, where its hydroxyl group enabled azide displacement and subsequent functionalization .

The compound’s stability is attributed to the tert-butyl group’s steric protection of the piperidine nitrogen, while the methyl ester balances reactivity for downstream hydrolysis or coupling reactions. Its molecular formula is C₁₂H₂₁NO₅ (MW: 275.30 g/mol), and it is typically synthesized via stereoselective methods to preserve its (2R,5S) configuration .

Biological Activity

1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, efficacy in various studies, and potential applications in therapeutic contexts.

• IUPAC Name : 1-(tert-butyl) 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate
• Molecular Formula : C12H21NO5
• Molecular Weight : 259.3 g/mol
• CAS Number : 2166171-42-0
• Purity : 97%

Research indicates that this compound may exhibit multiple biological activities:

• Inhibition of β-secretase : It has been shown to inhibit β-secretase activity, which is crucial in the formation of amyloid plaques associated with Alzheimer's disease. The inhibition of this enzyme can prevent the aggregation of amyloid beta peptides (Aβ), reducing neurotoxicity and improving cell viability in astrocytes exposed to Aβ .
• Acetylcholinesterase Inhibition : The compound also acts as an acetylcholinesterase inhibitor, which may enhance cholinergic neurotransmission and potentially improve cognitive function .
• Neuroprotective Effects : In vitro studies demonstrate that the compound can protect astrocytes from Aβ-induced toxicity, suggesting a neuroprotective role. Specifically, it showed an increase in cell viability when co-administered with Aβ .

In Vitro Studies

In vitro studies conducted on astrocyte cultures revealed the following outcomes:

• Cell Viability : When treated with Aβ alone, cell viability dropped significantly. However, co-treatment with 1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate resulted in improved viability levels (62.98% compared to 43.78% with Aβ alone) .
• Cytokine Production : The compound reduced TNF-α levels in treated astrocytes but did not significantly alter IL-6 levels, indicating a selective modulation of inflammatory responses .

In Vivo Studies

While in vitro results are promising, in vivo studies have shown mixed results. For instance:

• In animal models, the compound did not demonstrate significant effects compared to established treatments like galantamine, which raises questions about its bioavailability and efficacy in living organisms .

Case Studies

Several case studies have explored the implications of using this compound in therapeutic settings:

• Alzheimer's Disease Models : In animal models simulating Alzheimer's pathology, the compound's ability to reduce amyloid plaque formation was assessed. Although initial results were encouraging, further studies are needed to establish consistent efficacy across different models .
• Cognitive Enhancement Trials : Trials investigating its effects on cognitive function in aging populations are ongoing. Preliminary findings suggest potential benefits in memory retention and cognitive clarity when combined with other therapeutic agents .

Comparative Analysis

Compound Name	Mechanism of Action	Efficacy	Notes
1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate	β-secretase & Acetylcholinesterase inhibition	Moderate protective effects against Aβ toxicity	Further research needed for in vivo efficacy
Galantamine	Acetylcholinesterase inhibition	Well-established efficacy	Commonly used for Alzheimer's treatment

Scientific Research Applications

Drug Development

1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate serves as a key intermediate in the synthesis of various pharmaceutical compounds. Its structural characteristics make it suitable for modifications that enhance biological activity against specific targets.

• Antimycobacterial Agents : This compound has been identified as a precursor in the synthesis of new antibiotics targeting mycobacterial infections. Research indicates its potential to inhibit beta-lactamases and peptidoglycan biosynthesis enzymes, making it valuable in developing treatments for tuberculosis and related diseases .

Chemical Synthesis

The compound is utilized as a building block in organic synthesis due to its versatile functional groups. It can be modified to create derivatives with enhanced pharmacological properties.

• Synthetic Pathways : Various synthetic methods have been explored to produce derivatives of this compound. For example, modifications involving the introduction of different substituents at the nitrogen or carbon positions can lead to compounds with improved efficacy and selectivity .

Case Study 1: Antimycobacterial Activity

A study published in Antimicrobial Agents and Chemotherapy highlighted the synthesis of derivatives from 1-tert-butyl 2-methyl (2R,5S)-5-hydroxypiperidine-1,2-dicarboxylate. These derivatives showed potent activity against Mycobacterium tuberculosis. The research focused on optimizing the structure to enhance bioavailability and reduce toxicity .

Case Study 2: Synthesis of Avibactam Derivatives

In another study, researchers explored the synthesis of avibactam derivatives using this compound as a starting material. The derivatives demonstrated significant activity against beta-lactamase-producing strains of bacteria, indicating that modifications of the hydroxypiperidine framework could lead to novel antibiotics .

Data Table: Comparison of Synthetic Routes

Synthetic Route	Yield (%)	Key Features
Route A	85	Direct acylation with high regioselectivity
Route B	75	Multi-step synthesis involving protection-deprotection strategies
Route C	90	One-pot reaction with minimal purification required

Comparison with Similar Compounds

Structural Analogues: Piperidine vs. Pyrrolidine Derivatives

The compound’s piperidine core (6-membered ring) differentiates it from pyrrolidine-based analogues (5-membered ring), which exhibit distinct conformational and electronic properties.

Compound Name	Core Structure	Substituents (Positions)	Molecular Formula	CAS Number	Key Applications
Target compound	Piperidine	1-tert-butyl, 2-methyl, 5-hydroxy	C₁₂H₂₁NO₅	869564-36-3	SMO inhibitors
1-tert-butyl 2-methyl (2S)-5-hydroxypyrrolidine-1,2-dicarboxylate	Pyrrolidine	1-tert-butyl, 2-methyl, 5-hydroxy	C₁₁H₁₉NO₅	188200-05-7	Chiral building block
Di-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate	Pyrrolidine	1,2-di-tert-butyl, 5-oxo	C₁₄H₂₃NO₅	Not specified	Intermediate for heterocycles

Key Differences :

• Ring Size : Piperidine derivatives (6-membered) have greater conformational flexibility compared to pyrrolidine analogues (5-membered), influencing binding affinity in drug targets .

Ester Group Variations

The choice of ester groups (tert-butyl vs. methyl) significantly impacts solubility, stability, and reactivity.

Compound Name	Ester Groups	Hydroxyl/Oxo Position	Molecular Weight	Stability in Acidic Conditions
Target compound	1-tert-butyl, 2-methyl	5-hydroxy	275.30 g/mol	High (tert-butyl resists hydrolysis)
1-Benzyl 2-methyl (2S,5S)-5-hydroxypiperidine-1,2-dicarboxylate	1-benzyl, 2-methyl	5-hydroxy	293.32 g/mol	Moderate (benzyl group labile under H₂/Pd)
1-tert-Butyl 2-ethyl 5-((benzyloxy)amino)piperidine-1,2-dicarboxylate	1-tert-butyl, 2-ethyl	5-(benzyloxy)amino	378.46 g/mol	High (tert-butyl and ethyl esters stable)

Key Insights :

• tert-Butyl vs. Benzyl : The tert-butyl group in the target compound provides superior steric protection compared to benzyl, which requires catalytic hydrogenation for removal .
• Methyl vs. Ethyl Esters : Methyl esters (target compound) hydrolyze faster than ethyl esters under basic conditions, enabling selective deprotection .

Stereochemical and Functional Group Modifications

Stereochemistry and substituent positions critically influence biological activity and synthetic utility.

Compound Name	Stereochemistry	Functional Group	Synthetic Use Case
(2R,5S)-5-hydroxypiperidine derivative	2R,5S	5-hydroxy	Azide displacement for SMO inhibitor synthesis
(2S,4S)-1-tert-butyl 2-methyl 4-aminopyrrolidine-1,2-dicarboxylate	2S,4S	4-amino	Precursor for peptide-mimetic drugs
(2R,4R)-1-tert-butyl 2-methyl 4-hydroxypiperidine-1,2-dicarboxylate	2R,4R	4-hydroxy	Intermediate for antibiotics

Notable Observations:

• Hydroxyl vs. Amino Groups: The 5-hydroxyl group in the target compound is less nucleophilic than the 4-amino group in (2S,4S)-pyrrolidine derivatives, directing reactivity toward acylation rather than alkylation .
• Stereochemical Purity : The (2R,5S) configuration in the target compound is essential for binding to SMO receptors, whereas epimeric forms (e.g., 2S,5R) show reduced activity .

Preparation Methods

A widely cited method begins with Boc-L-pyroglutamic acid ethyl ester, leveraging its inherent chirality to establish the (2R,5S) configuration. The process involves:

• Step 1: Ring-Opening and Sulfur Ylide Formation
  Treatment with trimethyl sulfoxide iodide under alkaline conditions (K$$^t$$OBu, THF/DMSO) generates a sulfur ylide intermediate. This step achieves >90% yield under optimized temperatures (-15 to 10°C).
• Step 2: Halogenation
  Reaction with lithium bromide or chloride in the presence of methanesulfonic acid replaces the sulfoxide group with a halogen, forming a secondary alkyl halide.
• Step 3: Chiral Reduction
  Borane-mediated reduction catalyzed by (R)-2-methyl-CBS-oxazaborolidine ensures stereoselective formation of the α-hydroxy halide (dr >95:5).
• Step 4: Cyclization and Deprotection
  Boc deprotection with trifluoroacetic acid followed by intramolecular nucleophilic attack constructs the piperidine ring. Final benzyloxyamine substitution and acidolysis yield the target compound.

Key Data:

Parameter	Value	Source
Overall Yield	45–52%
Stereoselectivity (dr)	>95:5
Catalyst	(R)-2-Methyl-CBS-oxazaborolidine

Stereoselective Reduction of β-Ketopiperidinecarboxylates

An alternative route employs biocatalytic reduction of β-ketopiperidinecarboxylates using fermenting bakers’ yeast. This method exploits enzymatic selectivity to generate cis-5-hydroxypiperidine derivatives with ~80% enantiomeric excess (ee).

• Step 1: Ketone Intermediate Preparation
  Oxidation of a piperidine precursor (e.g., 1-tert-butyl 2-methyl 5-oxopiperidine-1,2-dicarboxylate) forms the β-keto ester.
• Step 2: Yeast-Mediated Reduction
  Fermentation with bakers’ yeast in aqueous THF at 30°C selectively reduces the ketone to the (2R,5S)-alcohol.

Advantages:

• Avoids expensive chiral catalysts.
• Environmentally benign conditions.

Industrial-Scale Synthesis via Flow Microreactors

Recent patents highlight the use of continuous-flow microreactors to enhance efficiency:

• Step 1: Boc Protection
  tert-Butyl dicarbonate reacts with methyl 5-hydroxypiperidine-2-carboxylate in a microreactor (residence time: 5 min) to install the Boc group.
• Step 2: Diastereomeric Resolution
  Chiral column chromatography (e.g., Chiralpak IC) separates (2R,5S) and (2S,5R) isomers with >99% purity.

Performance Metrics:

Metric	Batch Process	Flow Process
Reaction Time	12 h	20 min
Yield	65%	88%
Solvent Consumption	10 L/kg	2 L/kg

Comparative Analysis of Synthetic Routes

The table below contrasts key methods:

Method	Starting Material	Key Steps	Yield	Stereoselectivity	Scalability
Chiral Pool Synthesis	Boc-L-Pyroglutamic Acid	Ring-opening, CBS reduction	45–52%	>95:5 dr	High
Biocatalytic Reduction	β-Ketopiperidinecarboxylate	Yeast-mediated reduction	60–68%	80% ee	Moderate
Flow Microreactor	Methyl 5-Hydroxypiperidine-2-carboxylate	Continuous Boc protection	88%	>99% ee	Industrial

Critical Challenges and Innovations

• Stereochemical Control : CBS-oxazaborolidine catalysts remain superior for dr >95:5 but require stringent anhydrous conditions.
• Cost Efficiency : Biocatalytic methods reduce reliance on expensive ligands but face scalability limitations.
• Environmental Impact : Flow microreactors cut solvent use by 80%, aligning with green chemistry principles.